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Compound of Interest

Compound Name: Hexadecane-1,2-13C2

Cat. No.: B124825 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information on Hexadecane-1,2-¹³C₂, a stable isotope-

labeled compound valuable in quantitative analysis. The document outlines its chemical

properties, typical applications, and a generalized experimental protocol for its use as an

internal standard.

Compound Identification and Properties
Hexadecane-1,2-¹³C₂ is a form of hexadecane where two specific carbon atoms have been

replaced with the heavy isotope, carbon-13. This isotopic labeling makes it an ideal internal

standard or tracer for analytical studies involving its non-labeled counterpart.

Quantitative Data Summary
The key physicochemical properties of Hexadecane-1,2-¹³C₂ are summarized below for easy

reference.
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Property Value Citations

CAS Number 158563-27-0 [1][2][3][4]

Molecular Weight 228.43 g/mol [1][2][3]

Linear Formula CH₃(CH₂)₁₃¹³CH₂¹³CH₃ [1][3]

Isotopic Purity 99 atom % ¹³C [1][3]

Boiling Point 287 °C (lit.) [1][4]

Melting Point 18 °C (lit.) [1][4]

Density 0.780 g/mL at 25 °C [1]

Applications in Research
Due to its chemical identity with endogenous hexadecane but distinct mass, Hexadecane-1,2-

¹³C₂ is primarily used as an internal standard for highly sensitive and accurate quantification in

mass spectrometry (MS) based methods, such as GC-MS and LC-MS.[3][5] Stable isotope-

labeled standards are considered the gold standard in quantitative mass spectrometry as they

co-elute with the analyte and experience similar ionization and matrix effects, thus correcting

for variations during sample preparation and analysis.[4][6]

Key application areas include:

Environmental Analysis: Tracking the fate and degradation of petroleum hydrocarbons like

hexadecane in soil and water samples.[1][7][8]

Metabolic Tracing: Studying the metabolic pathways and flux of alkanes in biological

systems, particularly in microorganisms capable of hydrocarbon degradation.[2][3][9]

Drug Development: While not a drug itself, it can be used in absorption, distribution,

metabolism, and excretion (ADME) studies if hexadecane or related long-chain alkanes are

relevant to the formulation or metabolic process being investigated.[10]

Experimental Protocols
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The following section describes a generalized methodology for the use of Hexadecane-1,2-¹³C₂

as an internal standard for the quantification of unlabeled hexadecane in a complex matrix

(e.g., environmental or biological samples).

Materials and Reagents
Hexadecane-1,2-¹³C₂ (Internal Standard, IS)

Unlabeled Hexadecane (Analyte standard for calibration curve)

High-purity organic solvent (e.g., hexane, dichloromethane)

Sample matrix (e.g., soil extract, cell lysate)

GC-MS or LC-MS system

Sample Preparation and Analysis
Preparation of Stock Solutions: Prepare a stock solution of Hexadecane-1,2-¹³C₂ at a known

concentration (e.g., 1 mg/mL) in a suitable organic solvent. Prepare a separate stock

solution of unlabeled hexadecane for creating calibration standards.

Spiking the Internal Standard: Add a precise volume of the Hexadecane-1,2-¹³C₂ stock

solution to each sample, calibration standard, and quality control (QC) sample at the

beginning of the sample preparation process. The goal is to achieve a consistent

concentration of the IS across all samples.

Sample Extraction: Perform the necessary extraction procedure to isolate the analyte from

the sample matrix. This could involve liquid-liquid extraction, solid-phase extraction, or other

relevant techniques. The co-presence of the IS corrects for any analyte loss during this step.

Preparation of Calibration Curve: Create a series of calibration standards by spiking known,

varying amounts of unlabeled hexadecane into a blank matrix. Each standard must also

contain the same fixed amount of the Hexadecane-1,2-¹³C₂ internal standard.

GC-MS/LC-MS Analysis: Analyze the prepared samples, QCs, and calibration standards.

The mass spectrometer should be set to monitor specific mass-to-charge (m/z) ratios for

both the unlabeled analyte and the ¹³C-labeled internal standard.
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Data Processing: For each injection, calculate the peak area ratio of the analyte to the

internal standard. Construct a calibration curve by plotting the peak area ratios of the

calibration standards against their known concentrations. The concentration of the analyte in

the unknown samples can then be determined from this curve.

Visualized Workflows
The following diagrams illustrate the logical flow of using a stable isotope-labeled compound in

a quantitative analytical workflow and the relationship between key components. As

Hexadecane-1,2-¹³C₂ is an analytical tool and not involved in biological signaling, no signaling

pathway is depicted.
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Caption: Workflow for quantification using an internal standard.
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Caption: Logical relationship for isotope dilution mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexadecane-1-2-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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